Cas no 207121-46-8 (D-Cysteine hydrochloride hydrate)

D-Cysteine hydrochloride hydrate is a chiral amino acid derivative widely used in biochemical and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for applications in peptide synthesis, enzyme studies, and as a reducing agent. The hydrochloride hydrate form enhances solubility in aqueous solutions, facilitating its use in buffered systems. As the D-enantiomer of cysteine, it serves as a valuable tool for investigating stereospecific biological processes. The compound is characterized by consistent quality and reliable performance in controlled reactions, meeting the stringent requirements of analytical and preparative workflows. Proper storage under anhydrous conditions ensures long-term stability.
D-Cysteine hydrochloride hydrate structure
207121-46-8 structure
Product Name:D-Cysteine hydrochloride hydrate
CAS No:207121-46-8
MF:C3H10ClNO3S
MW:175.634398937225
MDL:MFCD00150051
CID:66750
PubChem ID:10176341
Update Time:2025-06-09

D-Cysteine hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

    • D-Cysteine Hydrochloride Monohydrate
    • D-Cysteine HCL monohydrate
    • H-D-Cys-OH.HCl.H2O
    • H-D-Cys-OH*HCl*H2O
    • (S)-2-Amino-3-mercaptopropanoic acid hydrochloride hydrate
    • D-CYSTEINE HYDROCHLORIDE ANHYDROUS
    • D-Cysteine, HCl
    • H-D-Cys-OH · HCl · H₂O
    • H-D-Cys-OH·HCl·H?O
    • L-Cysteine HCl Monohydrate
    • <small>D<
    • 2-amino-3-sulfo-propanoic acid
    • 2-AMINOSULPHOPROPIONIC ACID
    • 3-Sulfo-L-alanine
    • CYSTEIC ACID,L
    • Cysteicacid
    • Cysteine sulfonic acid
    • D-CYSTEINE HYDROCHLORIDE
    • D-cysteine*HCl*H2O
    • L-Cysteic acid anhydrous
    • L-Cystein sulfonic acid
    • L-cysteine sulfonic acid
    • S-sulfocysteine
    • H-D-Cys-OH·HCl Monohydrate
    • D-Cysteine hydrochloride hydrate
    • AS-13119
    • EN300-303360
    • C-9660
    • SCHEMBL607664
    • J-300083
    • (2S)-2-amino-3-sulfanylpropanoic acid;hydrate;hydrochloride
    • MFCD00150051
    • A814830
    • AC-7470
    • 207121-46-8
    • HY-W055811
    • AKOS015855409
    • FD3010
    • (2S)-2-amino-3-sulfanylpropanoic acid hydrate hydrochloride
    • D-Cysteine, hydrochloride, hydrate (1:1:1)
    • C3H10ClNO3S
    • (S)-2-Amino-3-mercaptopropanoicacidhydrochloridehydrate
    • D-Cysteine,hydrochloride, hydrate (1:1:1)
    • BP-20435
    • D-Cysteine hydrochloride monohydrate, >=98% (TLC)
    • QIJRTFXNRTXDIP-YBBRRFGFSA-N
    • CS-0046802
    • D-Cysteine HCl hydrate
    • D-Cysteine Hydrochloride Hydrate;
    • DB-297143
    • D-CYSTEINE HYDRATE HYDROCHLORIDE
    • MDL： MFCD00150051
    • Inchi： 1S/C3H7NO2S.ClH.H2O/c4-2(1-7)3(5)6;;/h2,7H,1,4H2,(H,5,6);1H;1H2/t2-;;/m1../s1
    • InChI Key： QIJRTFXNRTXDIP-YBBRRFGFSA-N
    • SMILES： Cl.SC[C@H](C(=O)O)N.O

Computed Properties

  • Exact Mass: 156.99600
  • Monoisotopic Mass: 175.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 75.3
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.3A^2

Experimental Properties

  • Color/Form: White powder
  • Melting Point: ~185 °C (dec.)
  • Boiling Point: 293.9 °C at 760 mmHg
  • Flash Point: 131.5 °C
  • Refractive Index: -6 ° (C=8, 1mol/L HCl)
  • Water Partition Coefficient: almost transparency
  • PSA: 102.12000
  • LogP: 0.83040
  • Solubility: Not determined

D-Cysteine hydrochloride hydrate Security Information

D-Cysteine hydrochloride hydrate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

D-Cysteine hydrochloride hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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D-Cysteine hydrochloride hydrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:207121-46-8)D-Cysteine hydrochloride hydrate
Order Number:A814830
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:02
Price ($):193.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:207121-46-8)D-Cysteine hydrochloride hydrate
A814830
Purity:99%
Quantity:500g
Price ($):193.0
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